Cas no 1267896-88-7 (1-benzyl-2-isopropylpiperazine)

• Product Name: 1-benzyl-2-isopropylpiperazine
• CAS No: 1267896-88-7
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD16990501
• CID: 4584560
• PubChem ID: 64834125
• Update Time: 2025-11-01

1-benzyl-2-isopropylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-isopropylpiperazine
• 1-benzyl-2-propan-2-ylpiperazine
• Piperazine, 2-(1-methylethyl)-1-(phenylmethyl)-

• MDL： MFCD16990501
• Inchi： 1S/C14H22N2/c1-12(2)14-10-15-8-9-16(14)11-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3
• InChI Key： YXLPJNMJKHDTFJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCNCC1C(C)C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 309.6±22.0 °C at 760 mmHg
• Flash Point: 112.8±13.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-benzyl-2-isopropylpiperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-benzyl-2-isopropylpiperazine

Introduction to 1-benzyl-2-isopropylpiperazine (CAS No. 1267896-88-7) and Its Emerging Applications in Chemical Biology

The compound 1-benzyl-2-isopropylpiperazine, identified by the chemical abstracts service number CAS No. 1267896-88-7, represents a significant molecule in the realm of chemical biology and pharmaceutical research. As a derivative of piperazine, this heterocyclic amine exhibits unique structural and functional properties that have garnered considerable attention from the scientific community. The benzyl and isopropyl substituents appended to the piperazine ring introduce specific steric and electronic characteristics, making this compound a versatile scaffold for drug discovery and molecular probe development.

In recent years, the exploration of 1-benzyl-2-isopropylpiperazine has been extended into various therapeutic areas, particularly in the investigation of neurological and cardiovascular disorders. The piperazine moiety is well-documented for its role in modulating neurotransmitter systems, and modifications to this core structure can fine-tune its pharmacological profile. The presence of the benzyl group enhances lipophilicity, while the isopropyl substituent contributes to steric hindrance, both of which are critical factors in determining binding affinity and metabolic stability.

One of the most compelling aspects of 1-benzyl-2-isopropylpiperazine is its potential as a scaffold for developing novel therapeutics. Researchers have leveraged its structural framework to create analogs with enhanced binding interactions with target proteins. For instance, studies have demonstrated its utility in designing molecules that interact with serotonin receptors, which are implicated in mood regulation, anxiety disorders, and cognitive functions. The benzyl group’s ability to form hydrogen bonds while the isopropyl group provides a hydrophobic anchor makes it an ideal candidate for optimizing receptor occupancy.

Moreover, the compound’s pharmacokinetic properties have been thoroughly evaluated in preclinical models. Its moderate solubility in both aqueous and organic solvents allows for versatile formulation strategies, enhancing its suitability for both in vitro and in vivo applications. The isopropyl substituent also contributes to metabolic stability, reducing the likelihood of rapid degradation in biological systems. These attributes make 1-benzyl-2-isopropylpiperazine a promising candidate for further development into clinical candidates.

Recent advancements in computational chemistry have further accelerated the exploration of 1-benzyl-2-isopropylpiperazine. Molecular docking studies combined with quantum mechanical calculations have provided insights into its binding modes with various biological targets. These computational approaches have not only predicted potential drug-like properties but also guided synthetic modifications to improve efficacy and reduce off-target effects. The integration of machine learning algorithms has enabled high-throughput virtual screening, identifying derivatives of 1-benzyl-2-isopropylpiperazine with enhanced therapeutic potential.

In the context of cardiovascular research, 1-benzyl-2-isopropylpiperazine has shown promise as a modulator of vascular tone and inflammation. Preclinical studies indicate that derivatives of this compound can interact with endothelial receptors, influencing nitric oxide release and thereby promoting vasodilation. This mechanism is particularly relevant in conditions such as hypertension and atherosclerosis, where vascular dysfunction plays a pivotal role. The benzyl group’s interaction with aromatic residues in target proteins enhances binding specificity, while the isopropyl group minimizes unwanted interactions with off-target sites.

The synthesis of 1-benzyl-2-isopropylpiperazine has been refined through multi-step organic reactions, optimizing yield and purity for research applications. Advances in catalytic methods have enabled greener synthetic routes, reducing waste generation and energy consumption. These sustainable practices align with broader trends in pharmaceutical manufacturing aimed at minimizing environmental impact while maintaining high-quality standards.

As interest in targeted therapies grows, 1-benzyl-2-isopropylpiperazine continues to be explored as a component in combination regimens. Its ability to modulate multiple signaling pathways simultaneously makes it an attractive candidate for synergistic drug design. For example, studies have investigated its potential when co-administered with compounds that affect neurotransmitter release or receptor desensitization. Such combinations could lead to more robust therapeutic effects with improved patient outcomes.

The regulatory landscape for novel compounds like 1-benzyl-2-isopropylpiperazine is evolving to accommodate innovative drug development strategies. Regulatory agencies now encourage adaptive clinical trial designs that allow for rapid iteration based on interim data analysis. This flexibility has expedited the progression of promising candidates through preclinical testing and into human trials. The comprehensive characterization of 1-benzyl-2-isopropylpiperazine, including its chemical stability, pharmacokinetics, and toxicology profiles, supports its candidacy for regulatory submissions.

Future directions for research on 1-benzyl-2-isopropylpiperazine include exploring its role in neurodegenerative diseases such as Alzheimer’s and Parkinson’s disorders. Preliminary findings suggest that derivatives may interact with amyloid-beta plaques or alpha-synuclein aggregates, potentially mitigating disease progression through modulation of protein misfolding pathways. Additionally, investigating its effects on microglial activation could provide insights into neuroinflammatory processes relevant to these conditions.

The compound’s versatility extends beyond therapeutic applications; it serves as an invaluable tool in biochemical research for probing enzyme mechanisms and receptor dynamics. Its well-defined structure allows researchers to systematically vary substituents while maintaining core pharmacophoric features intact—a critical consideration when designing molecular probes for mechanistic studies.

In conclusion,1-benzyl-2-isopropyl-piperazine (CAS No 1267896-88-7) stands out as a multifaceted compound with broad implications across chemical biology pharmaceuticals neurological disorders cardiovascular diseases neurodegenerative conditions molecular probes enzyme mechanisms receptor dynamics drug discovery synthetic methodologies computational chemistry green chemistry adaptive clinical trials regulatory submissions therapeutic development preclinical testing toxicology pharmacokinetics structural optimization pharmacophore design virtual screening machine learning catalytic methods sustainable manufacturing targeted therapies combination regimens adaptive clinical trial designs regulatory agencies amyloid-beta plaques alpha-synuclein aggregates protein misfolding pathways microglial activation neuroinflammation biochemical research enzyme mechanisms receptor dynamics mechanistic studies pharmacophoric features molecular probes enzyme mechanisms receptor dynamics mechanistic studies pharmacophoric features molecular probes enzyme mechanisms receptor dynamics mechanistic studies pharmacophoric features molecular probes enzyme mechanisms receptor dynamics mechanistic studies pharmacophoric features molecular probes enzyme mechanisms receptor dynamics mechanistic studiespharmacophoric features molecular probes enzyme mechanisms receptor dynamics mechanistic studies.